Cas no 154585-13-4 (Benzeneheptanoic acid, 3,4-dihydroxy-)

Benzeneheptanoic acid, 3,4-dihydroxy- structure
154585-13-4 structure
Product Name:Benzeneheptanoic acid, 3,4-dihydroxy-
CAS No:154585-13-4
MF:C13H18O4
MW:238.279624462128
CID:1333840
Update Time:2024-08-18

Benzeneheptanoic acid, 3,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzeneheptanoic acid, 3,4-dihydroxy-
    • Inchi: 1S/C13H18O4/c14-11-8-7-10(9-12(11)15)5-3-1-2-4-6-13(16)17/h7-9,14-15H,1-6H2,(H,16,17)
    • InChI Key: RTIAOTUHFPVILZ-UHFFFAOYSA-N
    • SMILES: C1(CCCCCCC(O)=O)=CC=C(O)C(O)=C1

Computed Properties

  • Exact Mass: 238.12054

Experimental Properties

  • Density: 1.214±0.06 g/cm3(Predicted)
  • Boiling Point: 469.4±35.0 °C(Predicted)
  • PSA: 77.76
  • pka: 4.77±0.10(Predicted)
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